Cas no 26820-37-1 (5-Bromo-N-ethyl-3-nitropyridin-2-amine)

5-Bromo-N-ethyl-3-nitropyridin-2-amine is a heterocyclic compound featuring a pyridine core substituted with bromo, nitro, and ethylamino functional groups. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The bromo and nitro groups enhance reactivity, facilitating further functionalization via cross-coupling or substitution reactions. Its well-defined molecular framework allows for precise modifications, supporting the development of novel bioactive compounds. The compound’s stability under standard conditions ensures reliable handling and storage. Researchers favor it for its versatility in constructing complex nitrogen-containing scaffolds, making it a useful tool in medicinal chemistry and material science applications.
5-Bromo-N-ethyl-3-nitropyridin-2-amine structure
26820-37-1 structure
Product Name:5-Bromo-N-ethyl-3-nitropyridin-2-amine
CAS No:26820-37-1
MF:C7H8BrN3O2
MW:246.061320304871
CID:852379
PubChem ID:24903129
Update Time:2025-06-07

5-Bromo-N-ethyl-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-N-ethyl-3-nitropyridin-2-amine
    • (5-BROMO-3-NITRO-PYRIDIN-2-YL)-ETHYL-AMINE
    • 5-Bromo-2-ethylamino-3-nitropyridine
    • MFCD08692126
    • AKOS010477141
    • F80160
    • SCHEMBL18988769
    • 26820-37-1
    • CS-0211696
    • BBA82037
    • DTXSID00647934
    • 5-Bromo-2-(ethylamino)-3-nitropyridine
    • BS-23373
    • MDL： MFCD08692126
    • Inchi： 1S/C7H8BrN3O2/c1-2-9-7-6(11(12)13)3-5(8)4-10-7/h3-4H,2H2,1H3,(H,9,10)
    • InChI Key： XQDUACRLXPWNLD-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])NCC

Computed Properties

  • Exact Mass: 244.98000
  • Monoisotopic Mass: 244.97999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • PSA: 70.74000
  • LogP: 2.78030

5-Bromo-N-ethyl-3-nitropyridin-2-amine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-N-ethyl-3-nitropyridin-2-amine Pricemore >>

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